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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the optimal use of Apiezon N grease in
cryogenic experiments. Find answers to frequently asked questions and troubleshoot common
issues to ensure reliable thermal management in your critical applications.

Frequently Asked Questions (FAQSs)

Q1: What is Apiezon N grease and why is it used in cryogenic applications?

Apiezon N is a silicone-free and halogen-free hydrocarbon grease renowned for its use in
cryogenic applications.[1][2] It is specifically formulated to provide excellent thermal contact
and to act as a vacuum sealant at temperatures as low as -273°C.[3][4] Its key properties
include:

» Craze-free performance: It resists cracking and crazing at cryogenic temperatures, ensuring
the integrity of thermal and vacuum seals through repeated thermal cycling.[1][5]

o Improved thermal contact: By filling micropores on adjoining surfaces, it enhances heat
transfer between components, which is crucial for cooling samples and sensors.[1][2][4]

e Vacuum sealing: It exhibits very low vapor pressure, making it an excellent sealant for high-
vacuum cryosystems.[4][6]
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» Silicone-free: This prevents issues of "creep” and "carry-over" contamination that can
interfere with sensitive experiments.[3][6][7]

Q2: What is the recommended amount or thickness of Apiezon N to use?

The optimal application of Apiezon N involves using a thin, uniform layer. While a specific
thickness is not formally defined in literature, the principle is to use the minimum amount
necessary to fill the microscopic voids between the two surfaces. The goal is to improve
thermal contact by increasing the surface area for heat transfer.[4] Applying too thick a layer
can be counterproductive, as the bulk material has insulating properties.[8]

Q3: How should surfaces be prepared before applying Apiezon N?

Proper surface preparation is critical for achieving optimal thermal contact and vacuum sealing.
The following steps are recommended:

« Initial Cleaning: Wipe the surfaces with a soft, clean, lint-free cloth to remove any loose
debris.[1][9]

e Solvent Cleaning: Degrease the surfaces using a hydrocarbon solvent such as toluene or
xylene. For a more environmentally friendly option, limonene can be used.[1][3][9] This step
is important to remove any residual oils or contaminants.

e Avoid Incompatible Solvents: Do not use alcohols (like ethanol or IPA) or ketones (like
acetone) for cleaning, as Apiezon N is not soluble in them.[1][3][9]

e Drying: Ensure the surfaces are completely dry before applying the grease.
Q4: How is Apiezon N properly applied?

e Dispense a small amount: At room temperature, Apiezon N is pliable.[1][5] Dispense a small
guantity onto one of the surfaces.

e Spread a thin layer: Using a clean, lint-free applicator (such as a swab or a small spatula),
spread the grease into a thin, even film across the entire contact area.
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 Join the surfaces: Press the two surfaces together firmly. A small amount of grease should
be visible extruding from the edges of the joint, indicating that the voids have been filled.

» Remove excess: Wipe away any excess grease from the exterior of the joint with a clean
cloth.[1]

Q5: How can Apiezon N be removed after an experiment?
Apiezon N can be easily removed at room temperature by following these steps:
o Mechanical Removal: Wipe off the excess grease with a soft, clean, lint-free cloth.[1][3][9]

e Solvent Wash: Wash away any remaining residue with a hydrocarbon solvent like toluene,
xylene, or limonene.[1][3][9]

o Final Rinse: For critical applications, a final rinse with a clean solvent may be performed to
ensure all traces of the grease are removed.

Troubleshooting Guide
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Problem

Possible Cause

Solution

Poor thermal contact (sample

not cooling sufficiently)

Insufficient grease applied,
leaving voids between

surfaces.

Disassemble the joint, clean
the surfaces, and reapply a
slightly larger amount of
grease, ensuring complete

coverage.

A layer of grease that is too

thick is acting as an insulator.

[8]

Disassemble the joint, clean
the surfaces thoroughly, and
reapply a much thinner,

uniform layer of grease.

Contaminated surfaces
preventing good adhesion and

thermal contact.

Follow the detailed surface
preparation protocol to ensure
surfaces are scrupulously
clean before applying the
grease. Apiezon N has a
"gettering" action, meaning it
can absorb impurities, but
gross contamination should be
removed beforehand.[1][3][4]

Vacuum leak at a greased joint

Insufficient grease applied to
fill all voids and create a

continuous seal.

Disassemble, clean, and
reapply a continuous bead of
grease around the sealing

surface.

The grease has cracked or
crazed due to extreme thermal
shock (though Apiezon N is
formulated to resist this).[1][5]

Visually inspect the joint if
possible. If cracking is
suspected, warm the joint to
room temperature,
disassemble, clean, and
reapply the grease, ensuring a
more gradual cooling rate if

possible.

Difficulty in separating
components after cryogenic

use

Components were assembled

with too much force, or

Allow the assembly to warm
completely to room

temperature. Apiezon N is
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differential thermal contraction

is significant.

pliable at room temperature,
which should facilitate
disassembly.[1][5] Gentle
mechanical persuasion may be

necessary.

Contamination of sensitive "Creep" or "carry-over" of the

surfaces or samples grease.

Apiezon N is a hydrocarbon
grease and is highly resistant
to creep, unlike silicone-based
greases.[3][6][7] If
contamination is a concern,
ensure that the minimum
necessary amount of grease is
used and that all excess is
meticulously cleaned from

around the joint.

Quantitative Data

Thermal Conductivity of Apiezon N

The thermal conductivity of Apiezon N is temperature-dependent. Below is a summary of

available data.

Thermal Conductivity

Temperature (°C Temperature (K

p (°C) p (K) (WIm-K)
20 293 0.194
-269 4 ~0.095

Note: The value at 4K is an approximation based on available data sheets.

Thermal Conductance of Pressed Metallic Contacts with Apiezon N

The following data is adapted from the work of Salerno, L.J., Kittel, P., & Spivak, A.L. (1994),
which demonstrates the improvement in thermal conductance of pressed metallic contacts

when augmented with a thin layer of Apiezon N grease at cryogenic temperatures. The
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measurements were taken over a temperature range of 1.6 K to 6.0 K with an applied force of
670 N.

Thermal
Thermal
. Conductance . Factor of
Material . . Conductance with
without Apiezon N . Improvement
Apiezon N (WIK)
(WIK)
OFHC Copper ~0.1-04 ~1.5-4.0 ~10x
6061-T6 Aluminum ~0.05-0.2 ~0.8-25 ~15x
Free-Machining Brass  ~0.02 - 0.08 ~0.3-1.0 ~15x
304 Stainless Steel ~0.01 - 0.03 ~0.03 - 0.09 ~3x

Note: The values are approximate ranges derived from graphical data in the cited paper and
are temperature-dependent within the specified range.

Experimental Protocols & Workflows
Protocol for Applying Apiezon N for Optimal Thermal
Contact

This protocol outlines the step-by-step procedure for applying Apiezon N grease to ensure
optimal thermal contact between two surfaces in a cryogenic setup.
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Apiezon N Application Workflow
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Troubleshooting Logic for Poor Thermal Performance

This diagram illustrates a logical workflow for troubleshooting suboptimal cooling performance
when using Apiezon N grease.
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Troubleshooting Poor Cooling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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